Cas no 1806054-39-6 (3,5-Bis(trifluoromethyl)-4-nitrobenzyl chloride)

• Product Name: 3,5-Bis(trifluoromethyl)-4-nitrobenzyl chloride
• CAS No: 1806054-39-6
• MF: C₉H₄ClF₆NO₂
• MW: 307.576982498169
• CID: 4981715
• Update Time: 2025-10-11

3,5-Bis(trifluoromethyl)-4-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-nitrobenzyl chloride

• Inchi： 1S/C9H4ClF6NO2/c10-3-4-1-5(8(11,12)13)7(17(18)19)6(2-4)9(14,15)16/h1-2H,3H2
• InChI Key： PPHGEDDAOOKDQX-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)C(=C(C(F)(F)F)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8

Additional information on 3,5-Bis(trifluoromethyl)-4-nitrobenzyl chloride

Recent Advances in the Application of 3,5-Bis(trifluoromethyl)-4-nitrobenzyl chloride (CAS: 1806054-39-6) in Chemical Biology and Pharmaceutical Research

The compound 3,5-Bis(trifluoromethyl)-4-nitrobenzyl chloride (CAS: 1806054-39-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential applications. This research brief aims to summarize the latest findings and advancements related to this compound, focusing on its synthesis, reactivity, and applications in drug discovery and development.

Recent studies have highlighted the role of 3,5-Bis(trifluoromethyl)-4-nitrobenzyl chloride as a versatile intermediate in the synthesis of biologically active molecules. Its trifluoromethyl and nitro functional groups contribute to its high reactivity, making it a valuable building block for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting key enzymes involved in various disease pathways, including cancer and infectious diseases.

One notable application of 3,5-Bis(trifluoromethyl)-4-nitrobenzyl chloride is its use in the development of covalent inhibitors. Covalent inhibitors have gained prominence in drug discovery due to their ability to form irreversible bonds with target proteins, leading to prolonged therapeutic effects. The electrophilic nature of the benzyl chloride moiety in this compound facilitates the formation of covalent adducts with nucleophilic residues in target proteins, such as cysteine or lysine. This mechanism has been exploited in the design of inhibitors for kinases and proteases, which are critical targets in oncology and antiviral therapy.

In addition to its role in covalent inhibitor design, 3,5-Bis(trifluoromethyl)-4-nitrobenzyl chloride has been employed in the synthesis of fluorinated analogs of bioactive molecules. The introduction of trifluoromethyl groups into drug candidates often enhances their metabolic stability, lipophilicity, and binding affinity to target proteins. Recent studies have demonstrated the utility of this compound in the preparation of fluorinated analogs of known drugs, leading to improved pharmacokinetic properties and therapeutic efficacy.

Another area of research involving 3,5-Bis(trifluoromethyl)-4-nitrobenzyl chloride is its application in chemical biology probes. The nitro group in this compound can be reduced to an amine, which can then be further functionalized to create probes for studying protein-ligand interactions. These probes have been instrumental in elucidating the mechanisms of action of various drugs and in identifying new drug targets. For instance, researchers have developed activity-based probes incorporating this compound to profile enzyme activities in complex biological samples.

Despite its promising applications, the handling and storage of 3,5-Bis(trifluoromethyl)-4-nitrobenzyl chloride require careful consideration due to its reactivity and potential instability under certain conditions. Recent studies have explored strategies to improve the stability of this compound, such as the use of stabilizing additives or modified synthetic protocols. These advancements have facilitated its broader adoption in pharmaceutical research and development.

In conclusion, 3,5-Bis(trifluoromethyl)-4-nitrobenzyl chloride (CAS: 1806054-39-6) represents a valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties enable diverse applications, from covalent inhibitor design to the synthesis of fluorinated drug analogs and chemical biology probes. Ongoing research continues to uncover new opportunities for this compound, underscoring its potential to contribute to the development of next-generation therapeutics. Future studies may focus on expanding its utility in targeted drug delivery systems and exploring its interactions with novel biological targets.